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Compound of Interest

Compound Name:
Ethyl 1-methyl-4-

oxocyclohexanecarboxylate

CAS No.: 147905-77-9

Cat. No.: B182229

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 1-methyl-4-oxocyclohexanecarboxylate is a functionalized cyclohexane derivative that

serves as a valuable intermediate in organic synthesis. Its bifunctional nature, possessing both

a ketone and an ester group, along with a quaternary carbon center, makes it a versatile

building block for the construction of more complex molecular architectures, including natural

products and pharmacologically active compounds. This technical guide provides a

comprehensive overview of its chemical properties, a detailed experimental protocol for its

synthesis, and its characteristic spectral data.

Chemical and Physical Properties
The fundamental chemical and physical properties of Ethyl 1-methyl-4-
oxocyclohexanecarboxylate are summarized below. These properties are crucial for its

handling, storage, and application in synthetic chemistry.
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Property Value Reference

Molecular Formula C₁₀H₁₆O₃ [1]

Molecular Weight 184.23 g/mol [1]

IUPAC Name
ethyl 1-methyl-4-

oxocyclohexane-1-carboxylate
[1]

CAS Number 147905-77-9 [1]

Physical State Liquid [2]

Appearance Colorless to Yellow Liquid [2]

Boiling Point
274.7 ± 28.0 °C at 760 Torr

(Predicted)
[2]

Density
1.113 ± 0.06 g/cm³ at 20 °C

(Predicted)
[2]

Storage Conditions
Sealed in dry, Store in

Refrigerator (2 to 8 °C)
[2]

Synthesis
Ethyl 1-methyl-4-oxocyclohexanecarboxylate is accessible through the alkylation of its

precursor, ethyl 4-oxocyclohexanecarboxylate. The reaction proceeds via the formation of an

enolate at the carbon alpha to the ester, followed by nucleophilic attack on an alkylating agent,

typically methyl iodide.

Proposed Synthetic Workflow
The logical flow for the synthesis of Ethyl 1-methyl-4-oxocyclohexanecarboxylate is

depicted below. This process involves the deprotonation of the starting material to form a

reactive enolate, which is then methylated and subsequently worked up to yield the final

product.
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Reaction Setup Alkylation Workup and Purification

Ethyl 4-oxocyclohexanecarboxylate in THF Addition of a Strong Base (e.g., LDA) at low temperature (-78 °C)
Deprotonation

Enolate Formation Addition of Methyl Iodide SN2 Reaction Aqueous Quench Extraction with Organic Solvent Purification (e.g., Column Chromatography) Ethyl 1-methyl-4-oxocyclohexanecarboxylate

Click to download full resolution via product page

Caption: Synthetic workflow for Ethyl 1-methyl-4-oxocyclohexanecarboxylate.

Experimental Protocol: Synthesis of Ethyl 1-methyl-4-
oxocyclohexanecarboxylate
The following is a representative experimental protocol for the synthesis of Ethyl 1-methyl-4-
oxocyclohexanecarboxylate based on the alkylation of ethyl 4-oxocyclohexanecarboxylate.

Materials:

Ethyl 4-oxocyclohexanecarboxylate

Diisopropylamine

n-Butyllithium (in hexanes)

Methyl iodide

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride solution

Diethyl ether

Anhydrous magnesium sulfate

Standard glassware for anhydrous reactions (e.g., round-bottom flask, dropping funnel,

syringe)
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Magnetic stirrer and stirring bar

Low-temperature bath (e.g., dry ice/acetone)

Procedure:

Preparation of Lithium Diisopropylamide (LDA): In a flame-dried, three-necked round-bottom

flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, dissolve

diisopropylamine (1.1 equivalents) in anhydrous THF. Cool the solution to -78 °C in a dry

ice/acetone bath. To this solution, add n-butyllithium (1.05 equivalents) dropwise via syringe,

maintaining the temperature at -78 °C. Stir the resulting solution for 30 minutes at this

temperature.

Enolate Formation: To the freshly prepared LDA solution, add a solution of ethyl 4-

oxocyclohexanecarboxylate (1.0 equivalent) in anhydrous THF dropwise via the dropping

funnel, ensuring the internal temperature remains below -70 °C. Stir the reaction mixture at

-78 °C for 1 hour to ensure complete enolate formation.

Alkylation: Add methyl iodide (1.2 equivalents) dropwise to the enolate solution at -78 °C.

Allow the reaction mixture to stir at this temperature for 2-3 hours, or until TLC analysis

indicates the consumption of the starting material.

Workup: Quench the reaction by the slow addition of a saturated aqueous ammonium

chloride solution at -78 °C. Allow the mixture to warm to room temperature.

Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x

volume). Combine the organic layers.

Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium

sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by

flash column chromatography on silica gel to afford the pure Ethyl 1-methyl-4-
oxocyclohexanecarboxylate.

Spectral Data
The structural elucidation of Ethyl 1-methyl-4-oxocyclohexanecarboxylate is confirmed by

various spectroscopic techniques.
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Spectroscopic Data

¹³C NMR Data available in the PubChem database.[1]

¹H NMR
No detailed experimental data found in the

searched literature.

Mass Spectrometry
No detailed experimental data found in the

searched literature.

Infrared Spectroscopy
No detailed experimental data found in the

searched literature.

Safety and Hazards
Ethyl 1-methyl-4-oxocyclohexanecarboxylate is associated with several hazards and should

be handled with appropriate safety precautions.[1]

Hazard Statement GHS Classification

H302 Harmful if swallowed (Acute toxicity, oral)

H315 Causes skin irritation (Skin corrosion/irritation)

H319
Causes serious eye irritation (Serious eye

damage/eye irritation)

H335

May cause respiratory irritation (Specific target

organ toxicity, single exposure; Respiratory tract

irritation)

Handling Recommendations:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.
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In case of contact, immediately flush the affected area with copious amounts of water.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Applications in Research and Development
Ethyl 1-methyl-4-oxocyclohexanecarboxylate is primarily utilized as a building block in

organic synthesis. Its chemical structure allows for a variety of transformations, making it a

valuable starting material for the synthesis of:

Substituted Cyclohexane Derivatives: The ketone and ester functionalities can be selectively

modified to introduce further complexity.

Heterocyclic Compounds: It can serve as a precursor for the synthesis of various

heterocyclic systems, which are prevalent in medicinal chemistry.

Natural Product Synthesis: The cyclohexane core is a common motif in many natural

products, and this compound can be a key intermediate in their total synthesis.

Due to its role as a chemical intermediate, there is no direct evidence of its involvement in

biological signaling pathways. Its utility in drug development is as a foundational element for

the construction of larger, more complex molecules with potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b182229/docs#in-depth-technical-guide-ethyl-1-
methyl-4-oxocyclohexanecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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